Cas no 91131-81-6 (p-Cymene-3-carbonitrile (7CI))

p-Cymene-3-carbonitrile (7CI) structure
p-Cymene-3-carbonitrile (7CI) structure
Product Name:p-Cymene-3-carbonitrile (7CI)
CAS No:91131-81-6
MF:C11H13N
MW:159.227622747421
MDL:MFCD27957872
CID:799266
Update Time:2023-03-27

p-Cymene-3-carbonitrile (7CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,5-methyl-2-(1-methylethyl)-
    • p-Cymene-3-carbonitrile (7CI)
    • 2-isopropyl-5-methylbenzonitrile
    • MDL: MFCD27957872
    • Inchi: 1S/C11H13N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h4-6,8H,1-3H3
    • InChI Key: AMZUJLOTAXYCLD-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C(C)C)C(C#N)=C1

Computed Properties

  • Exact Mass: 159.105
  • Monoisotopic Mass: 159.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8A^2

p-Cymene-3-carbonitrile (7CI) Pricemore >>

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